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Compound of Interest

Compound Name: AM-92016 hydrochloride

Cat. No.: B560212 Get Quote

AM-92016 hydrochloride is a specific blocker of the rectifier potassium current (IK) and

requires careful handling and disposal in a laboratory setting.[1][2] Adherence to proper safety

and disposal protocols is essential to ensure the safety of laboratory personnel and to prevent

environmental contamination.

Hazard Identification and Safety Precautions
Before handling or disposing of AM-92016 hydrochloride, it is crucial to be aware of its

potential hazards. The following table summarizes key safety information.
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Property Information Citation

Chemical Name

1-(4-

Methanesulfonamidophenoxy)-

3-(N-methyl-3,4-

dichlorophenylethylamino)-2-

propanol hydrochloride

Molecular Formula C19H24Cl2N2O4S.HCl [2]

Molecular Weight 483.84 g/mol [2]

Appearance Not specified, likely a solid

Purity ≥98% (HPLC)

Storage

Long term: -20°C, Short term:

2-8°C. Keep container tightly

closed in a dry and well-

ventilated place.

[3]

Personal Protective Equipment (PPE): When handling AM-92016 hydrochloride, appropriate

personal protective equipment should be worn. This includes:

Respiratory Protection: Use a NIOSH (US) or CEN (EU) approved respirator. If the respirator

is the sole means of protection, a full-face supplied air respirator should be used.[3]

Hand Protection: Handle with gloves. Inspect gloves prior to use and use proper glove

removal technique. Dispose of contaminated gloves after use in accordance with applicable

laws and good laboratory practices.[3]

Eye Protection: Wear chemical safety goggles or a face shield.[3]

Skin and Body Protection: Wear a lab coat and other protective clothing to prevent skin

contact.[3]

Spill and Accidental Release Measures
In the event of a spill, the following steps should be taken:
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Personal Precautions: Wear appropriate respiratory protection and avoid dust formation.

Avoid breathing vapors, mist, or gas.[3]

Environmental Precautions: Do not let the product enter drains. Prevent further leakage or

spillage if it is safe to do so.[3]

Containment and Cleaning Up: Pick up and arrange disposal without creating dust. Sweep

up the spilled material and place it in a suitable, closed container for disposal.[3]

Disposal Procedures
The primary methods for the disposal of AM-92016 hydrochloride and its containers are

outlined below. Always follow local, state, and federal regulations for hazardous waste disposal.

Waste Chemical Disposal:

Wastes may be disposed of on-site or at an approved waste disposal facility.[4]

Do not contaminate water, food, or feed by storage or disposal.[4]

The chemical should be kept in suitable, closed containers for disposal.[3]

Empty Container Disposal:

Rinsing: Thoroughly empty all contents from the container. The first rinse of the container

must be collected and disposed of as hazardous waste.[5] For containers of highly toxic

chemicals (LD50 < 50mg/kg), the first three rinses must be collected as hazardous waste.[5]

Disposal: After thorough rinsing and air-drying, the container may be offered for recycling or

disposed of in a sanitary landfill, or by other procedures approved by appropriate authorities.

[4][5] Recycling decontaminated containers is the preferred option.[4]

The following diagram illustrates the decision-making process for the proper disposal of AM-
92016 hydrochloride.
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Preparation Disposal Workflow
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Caption: Workflow for the proper disposal of AM-92016 hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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